Cas no 1806743-53-2 (4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806743-53-2
• MF: C₈H₄BrF₃INO₃
• MW: 425.925944328308
• CID: 4837026
• Update Time: 2025-06-11

4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrF3INO3/c9-2-3-1-4(13)14-5(7(15)16)6(3)17-8(10,11)12/h1H,2H2,(H,15,16)
• InChI Key： ZVZMTFQBOYKINU-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806743-53-2)

4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1806743-53-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a bromomethyl group, an iodo substituent, and a trifluoromethoxy group, make it a versatile intermediate in organic synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The bromomethyl group at the 4-position of the pyridine ring introduces reactivity that is highly useful for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. The iodo substituent at the 6-position provides another handle for synthetic manipulation, allowing for selective transformations that can be tailored to specific synthetic needs. Additionally, the trifluoromethoxy group at the 3-position not only enhances the electronic properties of the molecule but also contributes to its metabolic stability and bioavailability, making it an attractive moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The unique combination of functional groups in 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid positions it as a valuable building block for such endeavors. For instance, its structure has been explored in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity in kinase inhibitors by modulating hydrophobic interactions and electronic properties.

Moreover, this compound has found utility in the development of agrochemicals. Pyridine derivatives are well-documented for their role as intermediates in herbicides, fungicides, and insecticides. The presence of multiple reactive sites in 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid allows for the facile introduction of various functional groups that can fine-tune the biological activity of agrochemicals. Recent studies have demonstrated its use in generating novel compounds with enhanced efficacy against resistant pest strains while maintaining environmental safety.

The synthetic versatility of this compound has also been leveraged in materials science. Pyridine-based molecules are increasingly being explored for their potential applications in organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the trifluoromethoxy group and the presence of halogen atoms facilitate interactions with π-conjugated systems, making this compound a promising candidate for designing advanced materials with tailored electronic properties.

From a medicinal chemistry perspective, the structural motifs present in 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid have been investigated for their potential to modulate various biological pathways. For example, derivatives of this compound have shown promise as modulators of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to introduce diverse substituents while maintaining core structural integrity allows researchers to optimize potency and selectivity for specific therapeutic targets.

The role of computational chemistry has become increasingly prominent in the design and optimization of such compounds. Advanced computational methods have enabled researchers to predict the biological activity and synthetic pathways for molecules like 4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid with unprecedented accuracy. This has accelerated the drug discovery process by allowing virtual screening and de novo design approaches to identify promising candidates before experimental synthesis.

In conclusion,4-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806743-53-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, agrochemical development, and materials science applications. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical innovation.